Cas no 1430212-58-0 (1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]-)

1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- is a fluorinated pyrazole derivative characterized by its trifluoromethyl substituents, which enhance its electronic and steric properties. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of multiple trifluoromethyl groups improves metabolic stability and lipophilicity, making it valuable for applications requiring robust chemical frameworks. Its structural features also suggest utility in coordination chemistry and material science. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.
1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- structure
1430212-58-0 structure
Product Name:1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]-
CAS No:1430212-58-0
MF:C11H6F6N2O
MW:296.168563365936
CID:6206062
Update Time:2025-10-28

1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C11H6F6N2O/c12-10(13,14)6-2-1-3-7(4-6)19-9(20)5-8(18-19)11(15,16)17/h1-5,20H
    • InChI Key: ICLXIDZONQZJLS-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC(C(F)(F)F)=C2)C(O)=CC(C(F)(F)F)=N1

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 324.8±42.0 °C(Predicted)
  • pka: 7.05±0.50(Predicted)

1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- Pricemore >>

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Additional information on 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]-

Comprehensive Overview of 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1430212-58-0)

1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1430212-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazole family, known for its versatile applications in drug discovery and material science. The presence of trifluoromethyl groups enhances its chemical stability and bioactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- is C11H6F6N2O, with a molecular weight of 296.17 g/mol. Its structure features a pyrazole core substituted with hydroxyl and trifluoromethyl groups, which contribute to its distinct physicochemical properties. Researchers often explore this compound for its potential in developing novel pharmaceutical agents, particularly in areas such as anti-inflammatory and antimicrobial therapies.

One of the key reasons for the growing interest in 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- is its role in drug discovery. The compound's ability to act as a building block for more complex molecules has made it a focal point in medicinal chemistry. Recent studies have highlighted its utility in designing inhibitors for specific enzymes, which could lead to breakthroughs in treating chronic diseases. This aligns with the current trend of targeting precision medicine and personalized therapies.

In addition to its pharmaceutical applications, 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- is also explored in agrochemical research. The trifluoromethyl moiety is known to enhance the bioactivity of pesticides and herbicides, making this compound a potential candidate for developing next-generation crop protection solutions. With the increasing demand for sustainable agriculture, researchers are keen on optimizing such compounds to reduce environmental impact while maintaining efficacy.

The synthesis of 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are part of the broader shift toward greener chemistry practices, which minimize waste and energy consumption.

From a commercial perspective, the demand for 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- is expected to rise, driven by its applications in high-value industries. Suppliers and manufacturers are focusing on scaling up production while ensuring compliance with regulatory standards. The compound's CAS No. 1430212-58-0 serves as a critical identifier in global trade and research databases, facilitating its accessibility to scientists and industry professionals.

For researchers working with 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]-, safety data sheets (SDS) and handling guidelines are essential resources. Proper storage conditions, typically in a cool, dry environment, are recommended to maintain stability. While the compound is not classified as hazardous under standard regulations, adherence to laboratory safety protocols is always advised.

In summary, 1H-Pyrazol-5-ol, 3-(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1430212-58-0) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable tool for innovation in these fields. As research continues to uncover new potentials, this compound is likely to remain a subject of interest for scientists and industry stakeholders alike.

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